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Get Quote

A Targeted Approach to Overcoming Resistance in
Cancer
ORIC-114 is an investigational, orally bioavailable, irreversible small molecule inhibitor

designed to selectively target epidermal growth factor receptor (EGFR) and human epidermal

growth factor receptor 2 (HER2) with high potency against exon 20 insertion mutations.[1][2][3]

[4][5][6][7][8] These mutations are known oncogenic drivers, particularly in non-small cell lung

cancer (NSCLC), and are associated with a poor prognosis.[6] Furthermore, a significant

portion of patients with these mutations develop central nervous system (CNS) metastases.[6]

[9] ORIC-114 is engineered to be a brain-penetrant agent, addressing the critical unmet need

for therapies with meaningful systemic and intracranial antitumor activity.[2][3][4][5][6][7][8][10]

[11][12]

This technical guide provides a comprehensive overview of the pharmacological profile of

ORIC-114, detailing its mechanism of action, preclinical and clinical data, and the experimental

methodologies used in its evaluation.
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Quantitative Data Summary
The following tables summarize the key quantitative data demonstrating the potency,

selectivity, and pharmacokinetic properties of ORIC-114.

Table 1: In Vitro Cellular Potency of ORIC-114 in Ba/F3
Cells Expressing Various EGFR Mutations

EGFR Mutation Type Specific Mutation ORIC-114 EC50 (nM)

Exon 20 Insertions 769_ASV ~1-10

770_NPG ~1-10

773_NPH ~1-10

Atypical PACC del19 / G796S ~1-10

L858R / L718V ~10-100

L858R / L718Q ~10-100

Atypical Other M277E ~1-10

A289V ~1-10

A289T ~1-10

L861Q ~10-100

Classical del19 ~1-10

L858R ~10-100

Wild-Type EGFR WT >1000

Data extracted from a heatmap of absolute EC50 values in Ba/F3 cells.[13]

Table 2: In Vivo Efficacy of ORIC-114 in NSCLC Patient-
Derived Xenograft (PDX) Models
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PDX Model (EGFR
Exon 20 Insertion)

ORIC-114 Dose
(mg/kg, PO, QD)

Tumor Growth
Inhibition (%)

Response

Model 1 2 >100 (Regression) Complete Response

4 >100 (Regression) Complete Response

Model 2 2 >100 (Regression) Complete Response

4 >100 (Regression) Complete Response

Data is estimated from in vivo efficacy study graphs.[9][13] Tumor growth inhibition over 100%

indicates tumor regression. Complete Response (CR) was defined as a final tumor volume of

<30mm³.[13]

Table 3: Pharmacokinetic Properties of ORIC-114
Parameter Value Species

Half-life (t½) ~10-15 hours Human

Brain Penetration (Kp,uu) 0.5 Mouse

1.5 Dog

Human half-life data is from a Phase 1 dose-escalation trial.[14][7][8] Kp,uu represents the ratio

of unbound drug concentration in the brain to that in plasma.[13]

Mechanism of Action and Signaling Pathway
ORIC-114 is an irreversible inhibitor that covalently binds to the cysteine residue (C797) in the

ATP-binding site of EGFR and HER2 kinases.[6] This action blocks the autophosphorylation

and subsequent activation of downstream signaling pathways crucial for cancer cell

proliferation and survival, including the PI3K/AKT/mTOR and RAS/RAF/MEK/MAPK pathways.
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Caption: ORIC-114 inhibits mutant EGFR/HER2, blocking downstream signaling.

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.
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Biochemical Kinase Assay
This assay quantifies the enzymatic activity of EGFR/HER2 and the inhibitory potency of ORIC-

114.

Start

Prepare Reagents:
- Purified EGFR/HER2 enzyme

- Kinase substrate
- ATP

- ORIC-114 serial dilutions

Incubate enzyme with
ORIC-114 (or vehicle)

Initiate kinase reaction
by adding ATP and substrate

Measure kinase activity
(e.g., luminescence) Calculate IC50 value End

Click to download full resolution via product page

Caption: Workflow for determining the IC50 of ORIC-114 in a biochemical assay.

Protocol:

Reagent Preparation: Prepare serial dilutions of ORIC-114 in a suitable buffer. Prepare a

master mix containing the purified recombinant EGFR or HER2 enzyme and a specific

peptide substrate in a kinase reaction buffer.

Incubation: Add the ORIC-114 dilutions or vehicle control to the wells of a microplate. Add

the enzyme/substrate master mix to each well and incubate for a defined period (e.g., 30

minutes) at room temperature to allow for compound binding.

Reaction Initiation: Initiate the kinase reaction by adding a solution of ATP to each well.

Detection: After a set incubation time (e.g., 60 minutes), stop the reaction and measure the

amount of product formed. This can be done using various methods, such as luminescence-

based assays that quantify the amount of ADP produced (e.g., ADP-Glo™ Kinase Assay).

[15]

Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the ORIC-114

concentration and fit the data to a dose-response curve to determine the IC50 value.[15]

Cell Viability Assay
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This assay measures the effect of ORIC-114 on the proliferation and viability of cancer cells

harboring specific EGFR or HER2 mutations.

Start

Seed cancer cells
(e.g., Ba/F3 expressing

mutant EGFR) into
96-well plates

Treat cells with serial
dilutions of ORIC-114 Incubate for 72 hours Measure cell viability

(e.g., CellTiter-Glo) Calculate EC50 value End

Click to download full resolution via product page

Caption: Workflow for assessing the cellular potency of ORIC-114.

Protocol:

Cell Seeding: Seed Ba/F3 cells stably expressing EGFR mutations or other relevant cancer

cell lines into 96-well plates and allow them to attach or stabilize overnight.

Compound Treatment: Treat the cells with a range of concentrations of ORIC-114.

Incubation: Incubate the plates for 72 hours at 37°C in a humidified CO2 incubator.[9][13]

Viability Measurement: Assess cell viability using a luminescent-based assay such as

CellTiter-Glo®, which measures ATP levels as an indicator of metabolically active cells.[9]

[13]

Data Analysis: Determine the EC50 values by plotting the luminescence signal against the

drug concentration.[13]

Patient-Derived Xenograft (PDX) Model for In Vivo
Efficacy
This model evaluates the antitumor activity of ORIC-114 in a setting that closely mimics human

tumors.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15623361/docs?utm_src=pdf-body-img#the-pharmacological-profile-of-oric-114-an-in-depth-technical-guide
https://oricpharma.com/wp-content/uploads/2021/04/ORIC-114-AACR2021-Abstract1466-v2-FINAL.pdf
https://oricpharma.com/wp-content/uploads/2024/10/2024-ORIC-114-ENA-poster-vf.pdf
https://oricpharma.com/wp-content/uploads/2021/04/ORIC-114-AACR2021-Abstract1466-v2-FINAL.pdf
https://oricpharma.com/wp-content/uploads/2024/10/2024-ORIC-114-ENA-poster-vf.pdf
https://oricpharma.com/wp-content/uploads/2024/10/2024-ORIC-114-ENA-poster-vf.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Implant human tumor tissue
(NSCLC with EGFR exon 20 insertion)

subcutaneously into
immunocompromised mice

Allow tumors to grow
to a palpable size

Administer ORIC-114 (e.g., 2 or 4 mg/kg)
or vehicle orally, once daily

Monitor tumor volume and
body weight regularly

Continue treatment for a defined
period (e.g., 21-27 days)

or until tumor reaches
a specific size

Calculate Tumor Growth
Inhibition (TGI) and assess response

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15623361/docs?utm_src=pdf-body-img#the-pharmacological-profile-of-oric-114-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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